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Compound of Interest

Compound Name: Alanycarb

Cat. No.: B033300

Abstract

This application note presents a robust and sensitive method for the determination of
Alanycarb residues in soil using Liquid Chromatography with tandem Mass Spectrometry (LC-
MS/MS). The protocol employs a modified QUEChERS (Quick, Easy, Cheap, Effective,
Rugged, and Safe) method for sample extraction and cleanup, ensuring high recovery and
removal of matrix interferences. The subsequent analysis by LC-MS/MS provides excellent
selectivity and sensitivity for the quantification of Alanycarb. This method is suitable for
researchers, scientists, and professionals in drug development and environmental monitoring
fields who require reliable analysis of pesticide residues in complex matrices.

Introduction

Alanycarb is a carbamate insecticide and nematicide used to control a variety of agricultural
pests.[1][2][3] Its presence and persistence in soil are of environmental concern, necessitating
a reliable analytical method for monitoring its residues. Liquid chromatography coupled with
tandem mass spectrometry (LC-MS/MS) is a powerful technique for the trace-level
quantification of pesticides in complex environmental samples due to its high selectivity and
sensitivity.[4][5] This application note details a complete workflow for the analysis of Alanycarb
in soil, from sample preparation to data acquisition and analysis.

Experimental Workflow
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The overall experimental workflow for the analysis of Alanycarb in soil is depicted in the
following diagram.

Click to download full resolution via product page

Figure 1: Experimental workflow for Alanycarb analysis in soil.

Detailed Protocols
Sample Preparation (Modified QUEChERS Method)

This protocol is based on the widely used QUEChERS method for pesticide residue analysis in
soil.

Materials and Reagents:

e Alanycarb analytical standard

o Acetonitrile (LC-MS grade)

o Water (LC-MS grade)

e Formic acid

e Magnesium sulfate (anhydrous)

e Sodium chloride

e Primary secondary amine (PSA) sorbent
» C18 sorbent

o 50 mL polypropylene centrifuge tubes
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e 15 mL polypropylene centrifuge tubes
Procedure:
o Sample Weighing: Weigh 10 g of homogenized soil into a 50 mL centrifuge tube.

o Extraction: Add 10 mL of acetonitrile to the tube. Cap the tube and shake vigorously for 1
minute.

e Salting Out: Add 4 g of anhydrous magnesium sulfate and 1 g of sodium chloride to the tube.
Immediately cap and shake vigorously for 1 minute.

o Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes.

o Dispersive Solid-Phase Extraction (d-SPE) Cleanup: Transfer 1 mL of the supernatant
(acetonitrile layer) to a 2 mL microcentrifuge tube containing 150 mg of anhydrous
magnesium sulfate, 50 mg of PSA, and 50 mg of C18 sorbent.

o Final Centrifugation: Vortex the d-SPE tube for 30 seconds and then centrifuge at 10,000
rpm for 5 minutes.

o Sample for Analysis: Carefully collect the supernatant and transfer it to an autosampler vial
for LC-MS/MS analysis.

LC-MS/MS Analysis

Instrumentation: A high-performance liquid chromatography (HPLC) system coupled to a triple
guadrupole mass spectrometer with an electrospray ionization (ESI) source is recommended.

LC Method: The following table summarizes the liquid chromatography conditions.
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Parameter Value

Column C18, 2.1 x 100 mm, 1.8 um
Mobile Phase A Water with 0.1% Formic Acid
Mobile Phase B Acetonitrile with 0.1% Formic Acid
Flow Rate 0.3 mL/min

Injection Volume 5pL

Column Temperature 40 °C

0-2 min: 10% B; 2-10 min: 10-90% B; 10-12
Gradient min: 90% B; 12-12.1 min: 90-10% B; 12.1-15
min: 10% B

MS/MS Method: The mass spectrometer should be operated in positive electrospray ionization
(ESI+) mode with Multiple Reaction Monitoring (MRM).

Parameter Value
lonization Mode ESI Positive
Capillary Voltage 3.5kV
Source Temperature 150 °C
Desolvation Temperature 400 °C

Gas Flow 800 L/hr

MRM Transitions for Alanycarb:
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Precursor lon Product lon Dwell Time Collision
Analyte
(m/z) (m/z) (ms) Energy (eV)
Alanycarb
B 400.1 238.1 100 15
(Quantifier)
Alanycarb
- 400.1 91.1 100 25
(Qualifier)

Method Validation and Performance

The method should be validated according to standard guidelines (e.g., SANTE/12682/2019) to
ensure its suitability for the intended purpose. Key validation parameters and their expected
values are summarized below. These values are based on typical performance for multi-
residue pesticide analysis in soil.

Quantitative Data Summary:

Validation Parameter Expected Performance

Linearity (r?) >0.99

Limit of Quantification (LOQ) 0.01 mg/kg

Limit of Detection (LOD) 0.003 mg/kg

Recovery (at 0.01, 0.05, and 0.1 mg/kg) 70-120%

Precision (RSD) < 20%
Conclusion

The described LC-MS/MS method provides a reliable and sensitive approach for the
guantitative analysis of Alanycarb residues in soil. The use of the QUEChERS sample
preparation protocol ensures efficient extraction and cleanup, while the highly selective MRM
mode of the mass spectrometer allows for accurate quantification at low levels. This application
note serves as a comprehensive guide for laboratories involved in pesticide residue monitoring
and environmental analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. weber.hu [weber.hu]

o 2. researchgate.net [researchgate.net]

e 3. QUEChERS Method for Pesticide Residue Analysis [sigmaaldrich.com]
o 4. researchgate.net [researchgate.net]

e 5. Enhanced LC-ESI-MS/MS Sensitivity by Cationic Derivatization of Organophosphorus
Acids - PMC [pmc.ncbi.nlm.nih.gov]

» To cite this document: BenchChem. [Application Note: Quantitative Analysis of Alanycarb
Residue in Soil by LC-MS/MS]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b033300#I|c-ms-ms-method-for-alanycarb-residue-
analysis-in-soil]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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